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Compound of Interest

Compound Name: 2-phenylacetonitrile

Cat. No.: B1602554

An In-depth Technical Guide to the Health and Safety Considerations for Handling 2-
Phenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety
considerations essential for handling 2-phenylacetonitrile (also known as benzyl cyanide).
The information is intended for professionals in research and drug development who may work
with this chemical. This guide covers toxicological data, exposure limits, safety protocols, and
the metabolic pathways associated with its toxicity.

Chemical and Physical Properties

2-Phenylacetonitrile is a colorless to pale yellow oily liquid with a distinct aromatic odor.[1] It is
sparingly soluble in water but soluble in organic solvents like ethanol and ether.[2]

Toxicological Data

The toxicity of 2-phenylacetonitrile is primarily attributed to its metabolism in the body, which
can release cyanide.[3] Nitrile poisoning presents symptoms similar to those of hydrogen
cyanide poisoning.[4] The following tables summarize the acute toxicity data for 2-
phenylacetonitrile.

Table 1: Acute Toxicity Values for 2-Phenylacetonitrile
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Route of Exposure  Species Value Reference
Oral Rat LD50 =270 mg/kg [51[6]
Oral Mouse LD50 = 45.5 mg/kg [3]
Oral Guinea Pig LD50 = 10 mg/kg [7]
Dermal Rabbit LD50 =270 mg/kg [51[6]
. LC50 =430 mg/m3 (2
Inhalation Rat [51[6]
hours)
) LC50 = 100 mg/m3 (2
Inhalation Mouse [8]
hours)
Intraperitoneal Mouse LD50 = 10 mg/kg [3]

LD50: Lethal Dose, 50% - the dose required to kill half the members of a tested population.

LC50: Lethal Concentration, 50% - the concentration in air or water that kills half of the tested

population.

Hazard Identification and Classification

2-Phenylacetonitrile is classified as a hazardous substance. Below is a summary of its GHS

(Globally Harmonized System of Classification and Labelling of Chemicals) classification.

Table 2: GHS Hazard Classification for 2-Phenylacetonitrile
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Hazard Class

Hazard Category Hazard Statement

Acute Toxicity, Oral

Category 3 H301: Toxic if swallowed

H311: Toxic in contact with

Acute Toxicity, Dermal Category 3 )
skin

Acute Toxicity, Inhalation Category 1/2 H330: Fatal if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L

Irritation irritation

Specific target organ toxicity — H335: May cause respiratory
) Category 3 o

Single exposure irritation

Hazardous to the aquatic H410: Very toxic to aquatic life

Category 1

environment, long-term hazard

with long lasting effects

Occupational Exposure Limits

Occupational exposure limits (OELS) are established to protect workers from the adverse

health effects of exposure to chemical substances.

Table 3: Occupational Exposure Limits for 2-Phenylacetonitrile (as Cyanides)

Organization Limit Value Notes

OSHA (PEL) TWA 5 mg/m3 Skin designation
ACGIH (TLV) Ceiling 5 mg/m3 (as CN) Skin designation
NIOSH (REL) STEL 4.7 ppm (5 mg/m?) (as Skin designation

CN)

PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; REL: Recommended Exposure
Limit; TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; C: Ceiling limit.

Mechanism of Toxicity and Metabolism
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The primary mechanism of toxicity for 2-phenylacetonitrile involves its metabolic conversion
to cyanide.[3] This process is primarily mediated by cytochrome P450 enzymes in the liver.[9]
[10] The released cyanide ion then inhibits cytochrome ¢ oxidase, a critical enzyme in the
mitochondrial electron transport chain, which disrupts cellular respiration and can lead to cell
death.[3]

Below is a diagram illustrating the metabolic pathway of 2-phenylacetonitrile.

Benzaldehyde

——4A
2-Phenylacetonitrile Cytochrome P450 Cyanohydrin Intermediate —* Rhodanese g Thiocyanate (SCN-)
Ll
Cyanide (CN-) —————————————v

Cytochrome c oxidase inhibition

Click to download full resolution via product page
Metabolic Pathway of 2-Phenylacetonitrile

Experimental Protocols for Toxicity Testing

The toxicological data presented in this guide are typically obtained through standardized
experimental protocols, such as those outlined by the Organisation for Economic Co-operation
and Development (OECD). Below are generalized methodologies for acute oral, dermal, and

inhalation toxicity studies.

Acute Oral Toxicity (Based on OECD Guideline 423:
Acute Toxic Class Method)

This method is a stepwise procedure using a small number of animals to classify a substance's
toxicity.[11]

o Test Animals: Typically, young adult rats of a single sex (usually females) are used.[11]
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e Housing and Feeding: Animals are housed in standard conditions with controlled
temperature, humidity, and light cycles. They are fasted before administration of the test
substance.[2]

o Dose Administration: The test substance is administered orally by gavage in a single dose.[9]
The starting dose is chosen from fixed levels (e.g., 5, 50, 300, 2000 mg/kg body weight)
based on available information.[9]

e Procedure: The test proceeds in a stepwise manner with three animals per step. The
outcome of one step (mortality or survival) determines the dose for the next step.[11]

o Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.[2] A gross necropsy is performed on all animals at the end
of the study.[9]

Acute Dermal Toxicity (General Protocol)
o Test Animals: Young adult rabbits are commonly used for this test.
o Preparation: The fur on the dorsal area of the trunk is clipped 24 hours before the test.

o Dose Administration: The test substance is applied uniformly over a specified area of the
clipped skin. The application site is then covered with a porous gauze dressing and non-
irritating tape.

e Exposure: The exposure period is typically 24 hours.

o Observation: After the exposure period, the dressing is removed, and the skin is observed for
signs of irritation (erythema and edema) at specified intervals (e.g., 1, 24, 48, and 72 hours).
Animals are also observed for systemic toxicity and mortality for at least 14 days.

Acute Inhalation Toxicity (Based on OECD Guideline
403)

o Test Animals: Young adult rats are the preferred species.
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o Exposure System: Animals are exposed in a dynamic inhalation chamber that ensures a
stable and uniform concentration of the test substance in the air.

o Dose Administration: The test substance is administered as a vapor, aerosol, or gas at a
specific concentration for a defined period, typically 4 hours.

» Observation: Animals are monitored for clinical signs of toxicity during and after exposure.
Post-exposure, they are observed for at least 14 days for mortality, clinical signs, and
changes in body weight. A gross necropsy is performed on all animals.

The following diagram illustrates a general workflow for an acute toxicity study.
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General Workflow for an Acute Toxicity Study

Health and Safety Recommendations
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Engineering Controls

o Work with 2-phenylacetonitrile should be conducted in a well-ventilated area, preferably in
a chemical fume hood.[9][12]

o Ensure that eyewash stations and safety showers are readily accessible.[3]

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles and a face shield.[9]

» Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing to
prevent skin contact.[13]

e Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a NIOSH-approved respirator with an appropriate cartridge.[9] For emergency situations,
a self-contained breathing apparatus (SCBA) is recommended.[1][2]

Handling and Storage

» Avoid contact with skin, eyes, and clothing.[9]
e Do not breathe vapors or mists.[12]

o Keep containers tightly closed and store in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents, acids, and bases.[8][9]

» Store in a locked-up area accessible only to authorized personnel.[10]

First Aid Measures

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[3][12]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[3][12]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Continue rinsing. Seek immediate medical attention.[12]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3][12]

Spill and Disposal Procedures

o Spills: Evacuate the area and ensure adequate ventilation. Wear appropriate PPE. Absorb
the spill with an inert material (e.g., sand, earth) and place it in a suitable, labeled container
for disposal.[9] Do not allow the chemical to enter drains.[9]

e Disposal: Dispose of waste in accordance with local, state, and federal regulations. This
material and its container must be disposed of as hazardous waste.[4]

Conclusion

2-Phenylacetonitrile is a valuable chemical intermediate with significant health hazards. A
thorough understanding of its toxicological properties, combined with strict adherence to safety
protocols, is crucial for its safe handling in a laboratory or industrial setting. This guide provides
essential information to assist researchers, scientists, and drug development professionals in
minimizing the risks associated with the use of this compound. Always refer to the most current
Safety Data Sheet (SDS) provided by the manufacturer for the most up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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